Cas no 105186-33-2 (Tibolone 3-Dimethyl Ketal)

• Product Name: Tibolone 3-Dimethyl Ketal
• CAS No: 105186-33-2
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• CID: 893656
• PubChem ID: 71752566
• Update Time: 2025-04-19

Tibolone 3-Dimethyl Ketal Chemical and Physical Properties

Names and Identifiers

• Tibolone 3-Dimethyl Ketal
• Tibolone 3-Dimethyl
• (7R,8R,9S,13S,14S,17R)-17-ethynyl-3,3-dimethoxy-7,13-dimethyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-ol
• 105186-33-2
• SCHEMBL4620750
• J-001353
• DTXSID40858481

• Inchi： 1S/C23H34O3/c1-6-22(24)11-9-19-20-15(2)13-16-14-23(25-4,26-5)12-8-17(16)18(20)7-10-21(19,22)3/h1,15,18-20,24H,7-14H2,2-5H3/t15-,18-,19+,20-,21+,22+/m1/s1
• InChI Key： UELCQPZSOLYWMG-LADQHVHVSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3[C@H](C)CC4CC(CCC=4[C@H]3CC[C@@]21C)(OC)OC

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 358.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
• PSA: 35.53000
• LogP: 4.50740